Cas no 2108056-30-8 (3-(5-methylpyrazin-2-yl)propanenitrile)
3-(5-methylpyrazin-2-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-methylpyrazin-2-yl)propanenitrile
- EN300-1820173
- 2108056-30-8
-
- Inchi: 1S/C8H9N3/c1-7-5-11-8(6-10-7)3-2-4-9/h5-6H,2-3H2,1H3
- InChI Key: AVLSILAPPCTHEG-UHFFFAOYSA-N
- SMILES: N1C=C(C)N=CC=1CCC#N
Computed Properties
- Exact Mass: 147.079647300g/mol
- Monoisotopic Mass: 147.079647300g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 49.6Ų
3-(5-methylpyrazin-2-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1820173-0.05g |
3-(5-methylpyrazin-2-yl)propanenitrile |
2108056-30-8 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1820173-0.1g |
3-(5-methylpyrazin-2-yl)propanenitrile |
2108056-30-8 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1820173-0.25g |
3-(5-methylpyrazin-2-yl)propanenitrile |
2108056-30-8 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1820173-0.5g |
3-(5-methylpyrazin-2-yl)propanenitrile |
2108056-30-8 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1820173-1.0g |
3-(5-methylpyrazin-2-yl)propanenitrile |
2108056-30-8 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1820173-2.5g |
3-(5-methylpyrazin-2-yl)propanenitrile |
2108056-30-8 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1820173-5.0g |
3-(5-methylpyrazin-2-yl)propanenitrile |
2108056-30-8 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1820173-10.0g |
3-(5-methylpyrazin-2-yl)propanenitrile |
2108056-30-8 | 10g |
$4236.0 | 2023-06-02 | ||
| Enamine | EN300-1820173-1g |
3-(5-methylpyrazin-2-yl)propanenitrile |
2108056-30-8 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1820173-5g |
3-(5-methylpyrazin-2-yl)propanenitrile |
2108056-30-8 | 5g |
$2858.0 | 2023-09-19 |
3-(5-methylpyrazin-2-yl)propanenitrile Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 3-(5-methylpyrazin-2-yl)propanenitrile
3-(5-Methylpyrazin-2-yl)Propanenitrile: A Comprehensive Overview
3-(5-Methylpyrazin-2-yl)Propanenitrile, identified by the CAS number 2108056-30-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. In this article, we delve into the chemical characteristics, synthesis methods, applications, and recent advancements related to 3-(5-Methylpyrazin-2-yl)Propanenitrile.
The molecular structure of 3-(5-Methylpyrazin-2-yl)Propanenitrile consists of a pyrazine ring substituted with a methyl group at the 5-position and a propanenitrile group attached at the 2-position. This arrangement imparts distinctive electronic properties to the molecule, making it suitable for various chemical reactions and applications. The compound's structure also facilitates its use as a building block in synthesizing more complex molecules, particularly in pharmaceutical and agrochemical industries.
Recent studies have highlighted the potential of 3-(5-Methylpyrazin-2-yl)Propanenitrile as an intermediate in the synthesis of bioactive compounds. Researchers have explored its role in developing new drug candidates, particularly in the field of oncology. The compound's ability to interact with specific biological targets has been a focal point of recent investigations, with promising results indicating its potential as a therapeutic agent.
In terms of synthesis, several methods have been reported for the preparation of 3-(5-Methylpyrazin-2-yl)Propanenitrile. These include traditional organic synthesis techniques such as nucleophilic substitution and coupling reactions. However, recent advancements have focused on developing more efficient and environmentally friendly synthesis pathways. For instance, catalytic methods utilizing transition metals have been employed to enhance reaction yields and reduce production costs.
The application of 3-(5-Methylpyrazin-2-yl)Propanenitrile extends beyond pharmaceuticals. It has also found utility in the agrochemical sector, where it serves as an intermediate in the synthesis of pesticides and herbicides. Its ability to modulate plant growth and combat pests makes it a valuable asset in agricultural chemistry.
In addition to its practical applications, 3-(5-Methylpyrazin-2-yl)Propanenitrile has been studied for its electronic properties, which are relevant to materials science. Researchers have investigated its potential as a component in organic electronics, such as semiconductors and conductive polymers. The compound's unique electronic configuration makes it a candidate for use in next-generation electronic devices.
The latest research on 3-(5-Methylpyrazin-2-yl)Propanenitrile has also explored its role in catalysis. Scientists have discovered that the compound can act as a catalyst in certain organic reactions, enhancing reaction rates and selectivity. This discovery opens new avenues for its use in industrial chemical processes.
In conclusion, 3-(5-Methylpyrazin-2-yl)Propanenitrile, with its versatile structure and diverse applications, remains a subject of intense research interest. Its role as an intermediate in pharmaceuticals, agrochemicals, and materials science underscores its importance in modern chemistry. As research continues to uncover new properties and applications, this compound is poised to make significant contributions to various industries.
2108056-30-8 (3-(5-methylpyrazin-2-yl)propanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)